Cas no 5516-26-7 (Benzoicacid, 4-naphth[1,2-d]oxazol-2-yl-, methyl ester)

Benzoicacid, 4-naphth[1,2-d]oxazol-2-yl-, methyl ester structure
5516-26-7 structure
Product Name:Benzoicacid, 4-naphth[1,2-d]oxazol-2-yl-, methyl ester
CAS No:5516-26-7
MF:C14H9ClFNO
MW:261.678766012192
CID:385421
PubChem ID:2983857
Update Time:2025-04-19

Benzoicacid, 4-naphth[1,2-d]oxazol-2-yl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-naphth[1,2-d]oxazol-2-yl-, methyl ester
    • 3-chloro-4-[(4-fluorophenyl)methoxy]benzonitrile
    • A1-05451
    • 5516-26-7
    • AKOS008719069
    • 3-Chloro-4-((4-fluorobenzyl)oxy)benzonitrile
    • DTXSID10388083
    • Inchi: 1S/C14H9ClFNO/c15-13-7-11(8-17)3-6-14(13)18-9-10-1-4-12(16)5-2-10/h1-7H,9H2
    • InChI Key: UWNVVYMELDMTSW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C=CC=1OCC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 261.03577
  • Monoisotopic Mass: 261.0356698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02

Benzoicacid, 4-naphth[1,2-d]oxazol-2-yl-, methyl ester Pricemore >>

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